2,5-dichloro-N-(5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 2,5-dichloro-N-[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C17H11Cl2FN4O2S2/c18-9-1-6-13(19)12(7-9)15(26)22-16-23-24-17(28-16)27-8-14(25)21-11-4-2-10(20)3-5-11/h1-7H,8H2,(H,21,25)(H,22,23,26)
• InChI Key: XYWQPQHQAXPYDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CSC2=NN=C(S2)NC(=O)C3=C(C=CC(=C3)Cl)Cl)F
• Molecular Formula: C17H11Cl2FN4O2S2
• Molecular Weight: 457.3 g/mol

Description

2,5-dichloro-N-(5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C17H11Cl2FN4O2S2 and its molecular weight is 457.32. The purity is usually 95%.
BenchChem offers high-quality 2,5-dichloro-N-(5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,5-dichloro-N-(5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activities

This compound is part of a family that has been extensively researched for its potential applications in medicinal chemistry, specifically for its antimicrobial properties. Research has shown the synthesis of similar compounds containing fluorine, thiadiazole, and benzamide groups, highlighting their promising activity as antimicrobial agents. For example, compounds with similar structures have been evaluated for their antibacterial activities, demonstrating significant effectiveness at low concentrations (Holla, Bhat, & Shetty, 2003).

Anticancer Properties

The compound's related family has also been investigated for its anticancer properties. A study involved the synthesis of novel Schiff’s bases containing a thiadiazole scaffold and benzamide groups, revealing significant in vitro anticancer activity against various human cancer cell lines. These findings underscore the potential therapeutic applications of these compounds in cancer treatment (Tiwari et al., 2017).

Chemical Synthesis and Characterization

The compound's chemical structure, involving thiadiazole and benzamide, is part of a broader class of chemicals that have been synthesized and characterized for various scientific purposes. For instance, research on the synthesis and characterization of 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d]dioxaphosphole-tetrazol-thiophene-2-carboxamides demonstrates the diverse applications of these compounds in scientific research, particularly in understanding their biological and chemical properties (Talupur, Satheesh, & Chandrasekhar, 2021).